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Compound of Interest

Compound Name: MC-DOXHZN hydrochloride

Cat. No.: B10859577

For Researchers, Scientists, and Drug Development Professionals

Introduction

MC-DOXHZN hydrochloride, also known as Aldoxorubicin (CAS Number: 480998-12-7), is a
novel prodrug of the widely used chemotherapeutic agent doxorubicin.[1][2] It is designed to
enhance the therapeutic index of doxorubicin by improving its tumor-targeting capabilities and
reducing off-target toxicities, most notably cardiotoxicity.[1][2] This is achieved through a unique
mechanism that involves binding to circulating serum albumin and subsequent pH-sensitive
release of doxorubicin within the acidic tumor microenvironment.[1][3] This technical guide
provides a comprehensive overview of MC-DOXHZN hydrochloride, including its chemical
properties, mechanism of action, preclinical and clinical data, and detailed experimental
protocols.

Chemical and Physical Properties

MC-DOXHZN hydrochloride is a synthetic derivative of doxorubicin. The key modification is
the attachment of a linker containing a maleimide group to the C-13 keto position of
doxorubicin via an acid-sensitive hydrazone bond. This linker facilitates the covalent binding of
the molecule to the cysteine-34 residue of serum albumin.
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Property Value Reference

CAS Number 480998-12-7 --INVALID-LINK--
Molecular Formula C37H43CIN4O13 --INVALID-LINK--
Molecular Weight 787.21 g/mol --INVALID-LINK--

(E/Z)-Aldoxorubicin
hydrochloride, Doxorubicin(6-

Synonyms o --INVALID-LINK--
maleimidocaproyl)hydrazone

hydrochloride, INNO-206

Appearance Solid --INVALID-LINK--

N DMSO: 25 mg/mL (31.76 mM),
Solubility --INVALID-LINK--
H20: 12.5 mg/mL (15.88 mM)

-20°C, sealed storage, away
Storage ) ) --INVALID-LINK--
from moisture and light

Mechanism of Action

The mechanism of action of MC-DOXHZN hydrochloride is a multi-step process designed to
deliver doxorubicin specifically to tumor tissues.
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Seed cells in 96-well plates
(e.g., 5,000 cells/well) .
Subcutaneously implant cancer cells
i (e.g., 5 x 108 cells) into nude mice

Incubate for 24 hours
(37°C, 5% CO2)
Allow tumors to reach a palpable size
(e.g., 100-200 mms3)
Treat with serial dilutions of
MC-DOXHZN HCI or Doxorubicin
l Randomize mice into treatment groups
Cncubate for 72 hours]

(37°C, 5% CO2)

Add MTT reagent Administer MC-DOXHZN HCI, Doxorubicin,
(e.g., 20 pL of 5 mg/mL) or vehicle control intravenously

Incubate for 4 hours i

(37°C, 5% COz) Monitor tumor volume and body weight
(e.g., twice weekly)

Add solubilization buffer i
(e.g., 150 L DMSO)

i Euthanize mice when tumors reach

a predetermined size or at study end

Gead absorbance at 570 nnD i

i Excise tumors, weigh, and perform

histological/biochemical analysis
Calculate ICso values

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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